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Compound of Interest

Compound Name: MmpL3-IN-3

Cat. No.: B12394001 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling MmpL3 inhibitors, using SQ109 as a representative

compound for the class, referred to herein as MmpL3-IN-3. The following procedural guidance

is designed to ensure safe laboratory operations and proper disposal of waste.

Physicochemical and Toxicity Data
A summary of key quantitative data for the representative MmpL3 inhibitor, SQ109, is

presented below. This information is essential for risk assessment and safe handling.
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Property Value

Chemical Name
N1-(Adamantan-2-yl)-N2-[(2E)-3,7-dimethylocta-

2,6-dien-1-yl]ethane-1,2-diamine

Molecular Formula C22H38N2

Molecular Weight 330.56 g/mol [1]

Appearance Solid[2]

Solubility Soluble in DMSO (10 mM)[2]

Storage Temperature
Solid Powder: -20°C for 12 months; In Solvent:

-80°C for 6 months[2]

In Vitro Activity (IC50)

0.320 µM (T. brucei), 2.65 µM (T. cruzi

trypomastigotes), 0.175 µM (L. donovani

promastigotes)[3]

Cytotoxicity (CC50) 2.95 µM against U2OS cells[3]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Adherence to the following protocols is mandatory when working with MmpL3-IN-3 to minimize

exposure and ensure a safe laboratory environment.

1. Engineering Controls:

Work with MmpL3-IN-3 should be conducted in a well-ventilated laboratory.

A chemical fume hood is required when handling the solid compound or preparing stock

solutions to avoid inhalation of dust or aerosols.

2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.
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Hand Protection: Wear nitrile or latex gloves. Always inspect gloves for tears or punctures

before use. Change gloves immediately if they become contaminated.

Body Protection: A lab coat or gown must be worn to protect skin and clothing.

Respiratory Protection: If working outside of a fume hood or if there is a risk of

aerosolization, a properly fitted respirator (e.g., N95 or higher) is recommended.

3. Handling Procedures:

Weighing: Weigh the solid compound in a chemical fume hood or a ventilated balance

enclosure.

Solution Preparation: Prepare stock solutions in a chemical fume hood. For dissolving,

DMSO is a common solvent.[2]

General Handling: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling the compound, even if gloves were worn.

4. Spill and Emergency Procedures:

Minor Spills: For small spills of the solid, carefully sweep up the material, avoiding dust

generation, and place it in a sealed container for disposal. For small liquid spills, absorb with

an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal. Clean

the spill area with an appropriate solvent and then soap and water.

Major Spills: Evacuate the area and contact your institution's environmental health and

safety (EHS) office.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical

attention.
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Ingestion: Do not induce vomiting. Wash out mouth with water. Seek immediate medical

attention.

Disposal Plan
All waste containing MmpL3-IN-3 must be treated as hazardous chemical waste and disposed

of according to institutional and local regulations.

Solid Waste: Collect solid MmpL3-IN-3 and any contaminated materials (e.g., weigh boats,

pipette tips) in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect unused solutions and contaminated solvents in a clearly labeled,

sealed hazardous waste container. Do not mix with other waste streams unless compatible.

Empty Containers: Empty containers should be rinsed with an appropriate solvent. The

rinsate should be collected as hazardous liquid waste.

Decontamination: Decontaminate all work surfaces and equipment with an appropriate

solvent, followed by soap and water.

Workflow and Logical Relationships
The following diagrams illustrate the procedural workflow for safely handling MmpL3-IN-3 and

the logical relationship of its inhibitory mechanism.
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Caption: Workflow for Safe Handling of MmpL3-IN-3.
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Caption: MmpL3-IN-3 Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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